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Compound of Interest

Pyrazole-1-carboxamidine
Compound Name:
monohydrochloride

Cat. No.: B013851

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Pyrazole-1-carboxamidine monohydrochloride (CAS No. 4023-02-3). Adherence to these
procedures is critical for ensuring personnel safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Pyrazole-1-carboxamidine monohydrochloride is a hazardous substance that requires
careful handling. It is harmful if swallowed, causes serious eye damage, may provoke an
allergic skin reaction, and is suspected of causing damage to organs through prolonged or
repeated exposure.[1][2][3] Furthermore, it poses a long-term threat to aquatic life.[1][3]

Quantitative Data Summary
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Metric Value Source
CAS Number 4023-02-3 [1]
Molecular Formula C4H7CIN4 [2]
Molecular Weight 146.58 g/mol [2]

White to light yellow crystals or
Appearance , [4][5]
crystalline powder

Melting Point 167-170 °C [4][5]

Signal Word Danger [1][2][6]

Mandatory Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table outlines the minimum required PPE for handling this compound.
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Body Part Required PPE Specifications

N95 (US) or equivalent

Respiratory Dust mask/Respirator _ _
particulate respirator.[1][6]

Chemical goggles or a face

Eyes Safety glasses/goggles
Y v gog9 shield.[6][7]

Nitrile, neoprene, or butyl
rubber gloves are suitable.
] ] Always inspect gloves for
Hands Chemical-resistant gloves ]
degradation before use and
wash hands thoroughly after

removal.[7]

A lab coat or overalls should
Body Protective clothing be worn.[7] An apron may be

necessary for larger quantities.

Required in all laboratory

settings. Protective boots may
Feet Closed-toe shoes )

be necessary depending on

the scale of work.[7]

Operational Plan: Step-by-Step Handling
Procedures

This section details the procedural steps for the safe handling of Pyrazole-1-carboxamidine
monohydrochloride from receipt to use.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage Location: Store in a cool, dry, well-ventilated area away from incompatible materials
such as strong oxidizing agents.[1]

o Container Integrity: Keep the container tightly closed when not in use.
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Weighing and Aliquoting

o Designated Area: All weighing and handling of the solid material must be conducted in a
designated area, such as a chemical fume hood or a ventilated balance enclosure, to
minimize dust generation and inhalation.[7]

e Engineering Controls: Ensure adequate ventilation and that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[1]

» Dispensing: Use appropriate tools (e.g., spatulas) to handle the powder. Avoid scooping
directly from the primary container to prevent contamination.

o Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][7][8] Wash hands
thoroughly after handling the chemical.[1][7]

Solution Preparation

¢ Solvent Addition: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

e Ventilation: Prepare solutions in a well-ventilated area, preferably within a chemical fume
hood.

Disposal Plan: Waste Management and
Decontamination

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection

o Solid Waste: Dispose of unused Pyrazole-1-carboxamidine monohydrochloride and any
grossly contaminated materials (e.g., weigh boats, paper towels) as hazardous chemical
waste. Place these materials in a clearly labeled, sealed container.

» Liquid Waste: Unused solutions should be collected in a designated, labeled hazardous
waste container. Do not pour down the drain.[1][7]
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o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be collected in a designated hazardous waste stream.

Decontamination

o Work Surfaces: Clean and decontaminate all work surfaces with an appropriate solvent and
then soap and water after handling is complete.

o Equipment: Thoroughly clean all non-disposable equipment that has come into contact with
the chemical.

Emergency Spill Procedures

e Minor Spills: For small spills of the solid, carefully sweep up the material, avoiding dust
generation, and place it in a labeled container for hazardous waste disposal.[1][8] The area
should then be decontaminated.

e Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

Workflow and Logical Relationships

The following diagram illustrates the key stages and decision points in the safe handling of
Pyrazole-1-carboxamidine monohydrochloride.
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Caption: Workflow for handling Pyrazole-1-carboxamidine monohydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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